Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

• IUPAC Name: methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• InChI: InChI=1S/C9H7N3O4/c1-16-9(13)7-4-11-8-6(7)2-5(3-10-8)12(14)15/h2-4H,1H3,(H,10,11)
• InChI Key: GMLPCJJUCWEWJO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC2=C1C=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C9H7N3O4
• DSSTOX Substance ID: DTXSID201161720
• Molecular Weight: 221.17 g/mol
• CAS RN: 1434141-72-6

Description

“Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate” is a chemical compound with the molecular weight of 177.16. It is a solid substance.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, which includes “this compound”, has been reported in a study. The study describes the development of a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H7N3O2/c1-10-3-2-6-4-7 (11 (12)13)5-9-8 (6)10/h2-5H,1H3.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It should be stored in an inert atmosphere at room temperature.

Scientific Research Applications

Antibacterial Activity

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate has been studied for its potential antibacterial properties. A study by Toja et al. (1986) synthesized a series of compounds from ethyl 5-methyl-2-aminopyrrole-3-carboxylate, leading to a discovery of certain compounds with in vitro antibacterial activity (Toja et al., 1986).

Synthesis of 7-Azaindole Derivatives

The compound is a key precursor in the synthesis of 7-azaindole derivatives, which have various applications in medicinal chemistry. Figueroa-Pérez et al. (2006) demonstrated the versatility of related pyrrolopyridine building blocks in synthesizing these derivatives through nucleophilic displacement reactions (Figueroa‐Pérez et al., 2006).

Synthesis of Pyrrolidine Derivatives

A study by Smolyar et al. (2007) focused on the synthesis of 1-(1,3-dialkyl-2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-5-yl)-5-oxopyrrolidine-3-carboxylic acids using a nitration process that included the use of compounds structurally related to this compound (Smolyar et al., 2007).

Synthesis of Pyrrolidine Nitroxides

Jayawardena (2020) synthesized novel pyrrolidine nitroxides, starting from pyridine-3,4-dicarboxyic acid and using a Grignard approach. This research highlights the potential of pyrrolopyridine structures in developing nitroxides, which are important in various chemical applications (Jayawardena, 2020).

Synthesis of Methyl o-Nitrophenyl Sulfides

Dudová et al. (2002) used a process involving nucleophilic substitution with methanethiolates to synthesize methyl o-nitrophenyl sulfides. The study highlights the relevance of pyrrolopyridine structures in developing these compounds (Dudová et al., 2002).

Synthesis of Furo[2,3-b]pyridines

Antonov et al. (2021) reported on the synthesis of furo[2,3-b]pyridines, showcasing the utility of pyrrolopyridine structures in preparing these heterocyclic compounds, which have applications in various chemical and pharmaceutical areas (Antonov et al., 2021).

Synthesis of Anti-inflammatory Agents

Moloney (2001) synthesized methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, a molecule structurally related to this compound, as part of research targeting novel anti-inflammatory agents (Moloney, 2001).

Safety and Hazards

The safety information for “Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate” indicates that it has the GHS07 pictogram and the signal word "Warning". The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261, P305+P351+P338.

Mechanism of Action

Target of Action

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate, also known as Methyl 5-nitro-7-azaindole-3-carboxylate, is a potent inhibitor of the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including cell proliferation, differentiation, and migration .

Mode of Action

The compound interacts with FGFRs, inhibiting their activity . This inhibition occurs through the compound’s binding to the tyrosine kinase domain of the FGFRs, preventing the receptor’s activation and subsequent signal transduction .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the FGFR signaling pathway . This pathway is involved in various cellular processes, including cell proliferation and migration, angiogenesis, and organ development . The inhibition of FGFRs by the compound disrupts these processes, leading to potential therapeutic effects in conditions characterized by abnormal FGFR signaling, such as certain types of cancer .

Result of Action

The inhibition of FGFRs by this compound can lead to the suppression of cell proliferation and induction of apoptosis in cancer cells . Additionally, the compound can inhibit the migration and invasion of cancer cells .